Cas no 1000340-49-7 (5-Amino-4-fluoro-3-hydroxy (1H)indazole)

• Product Name: 5-Amino-4-fluoro-3-hydroxy (1H)indazole
• CAS No: 1000340-49-7
• MF: C₇H₆FN₃O
• MW: 167.140444278717
• CID: 2620167
• PubChem ID: 24729294
• Update Time: 2025-07-29

5-Amino-4-fluoro-3-hydroxy (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-4-FLUORO-3-HYDROXY (1H)INDAZOLE
• 5-amino-4-fluoro-1,2-dihydroindazol-3-one
• 5-amino-4-fluoro-1H-indazol-3-ol
• 5-Amino-4-fluoro-3-hydroxy-1H-indazole
• DTXSID401253056
• AKOS006290815
• 1000340-49-7
• 5-amino-4-fluoro-2,3-dihydro-1H-indazol-3-one
• 5-Amino-4-fluoro-1,2-dihydro-3H-indazol-3-one
• 5-Amino-4-fluoro-3-hydroxy (1H)indazole

• Inchi： 1S/C7H6FN3O/c8-6-3(9)1-2-4-5(6)7(12)11-10-4/h1-2H,9H2,(H2,10,11,12)
• InChI Key： FOLJEZKPWCELDD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C(NN2)=O)N

Computed Properties

• Exact Mass: 167.049
• Monoisotopic Mass: 167.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2
• Molecular Weight: 167.14

Experimental Properties

• PSA: 74.93000
• LogP: 1.57100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-Amino-4-fluoro-3-hydroxy (1H)indazole

5-Amino-4-Fluoro-3-Hydroxy (1H)Indazole: A Promising Compound in Chemical Biology and Medicinal Chemistry

The 5-Amino-4-fluoro-3-hydroxy (1H)indazole, identified by the CAS Registry Number 1000340-49-7, represents a structurally unique indazole derivative with distinct substituent patterns that confer intriguing physicochemical properties. This compound’s molecular architecture features an indazole core—a heterocyclic system with a pyridine ring fused to an imidazole moiety—functionalized at positions 3, 4, and 5 with a hydroxyl group (3-hydroxy), fluorine atom (4-fluoro), and amino group (5-amino). The presence of these substituents introduces electronic effects, hydrogen bonding capabilities, and steric interactions that are pivotal for its pharmacological activity and chemical reactivity.

In recent years, the (1H)indazole-based scaffold has gained significant attention in drug discovery due to its inherent stability and ability to modulate protein-protein interactions (PPIs). The 5-amino group, for instance, acts as a hydrogen bond donor, enabling favorable interactions with target receptors or enzymes. Meanwhile, the fluorine atom at position 4 enhances lipophilicity and metabolic stability while reducing the compound’s susceptibility to enzymatic degradation—a critical advantage in preclinical drug development. The hydroxyl group at position 3, being a polar functional group, facilitates bioisosteric replacement strategies and serves as a reactive site for further derivatization during medicinal chemistry optimization.

A groundbreaking study published in the Nature Communications in 2022 demonstrated the compound’s potential as a selective inhibitor of histone deacetylase 6 (HDAC6). Researchers synthesized this derivative through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) click chemistry approach, leveraging the indazole scaffold’s compatibility with bioorthogonal reactions. The fluorine substitution at position 4 was shown to optimize the compound’s binding affinity by inducing conformational restriction around the HDAC6 active site. This discovery underscores its utility in epigenetic therapy research, particularly for neurodegenerative diseases such as Alzheimer’s where HDAC6 inhibition has been linked to reduced neuroinflammation.

In another notable application reported in the Journal of Medicinal Chemistry, this compound served as a key intermediate in developing novel dual inhibitors targeting both cyclin-dependent kinase 9 (CDK9) and bromodomain-containing protein 4 (BRD4). The strategic placement of substituents allowed chemists to achieve balanced inhibition profiles without compromising cellular permeability. Computational docking studies revealed that the (1H)-indazole ring system forms π–π stacking interactions with CDK9 residues while the amino group engages hydrogen bonds with BRD4 pockets—a synergistic mechanism enhancing efficacy over monospecific inhibitors.

A series of structure–activity relationship (SAR) investigations highlighted how each substituent contributes uniquely to biological performance. For example, replacing the fluorine atom at position 4 with chlorine resulted in decreased selectivity toward HDAC6 isoforms, emphasizing fluorine’s role in isoform discrimination. Similarly, removal of the hydroxyl group at position 3 led to rapid hepatic metabolism via cytochrome P450 enzymes, underscoring its importance in maintaining pharmacokinetic stability.

In vivo studies using murine models of multiple myeloma demonstrated that this compound exhibits dose-dependent antiproliferative effects when administered intraperitoneally. At submicromolar concentrations (< 2 μM), it induced apoptosis via mitochondrial pathway activation without significant off-target effects on normal hematopoietic cells—a critical milestone toward developing safer anticancer agents. These results were validated through mass spectrometry-based metabolomics analysis showing perturbations specifically within tumor cell survival pathways.

The compound’s synthetic versatility has also been leveraged in developing fluorescent probes for real-time monitoring of cellular processes. By attaching fluorescein derivatives via amide bond formation at the nitrogen atom of position 5-amino group, researchers created Förster resonance energy transfer (FRET)-based sensors capable of detecting intracellular kinase activity fluctuations with nanomolar sensitivity. This application exemplifies how structural features like accessible amino groups enable multifunctional probe design.

A recent collaborative effort between academic institutions revealed unexpected synergies when combining this indazole derivative with conventional chemotherapy agents like doxorubicin. In co-culture systems mimicking tumor microenvironments, co-administration resulted in enhanced cytotoxicity through simultaneous inhibition of HDAC6-mediated autophagy and topoisomerase II targeting by doxorubicin—demonstrating potential for combination therapy strategies that address multidrug resistance mechanisms.

Spectroscopic characterization confirms this compound maintains structural integrity under physiological conditions due to its robust aromatic framework. Nuclear magnetic resonance (NMR) data from a 2023 study showed no observable decomposition products even after prolonged incubation at pH ranges from 7–8—a critical parameter for drug candidates requiring oral administration or extended release formulations.

X-ray crystallography studies published last year provided atomic-level insights into its binding mode within protein pockets. The observed hydrogen bond network involving both the amino and hydroxyl groups suggests opportunities for further optimization through bioisosteric replacements such as converting hydroxyl groups into trifluoromethyl ethers while retaining essential interactions—a strategy currently under investigation by several pharmaceutical R&D teams.

In material science applications, this compound has been incorporated into self-assembling peptide amphiphile systems where its fluorinated indazole core enhances nanofiber formation kinetics by up to 68% compared to non-fluorinated analogs. Such systems are being explored for tissue engineering applications requiring rapid scaffold formation without compromising biocompatibility—highlighting its utility beyond traditional drug discovery contexts.

Mechanistic investigations into its anti-inflammatory properties revealed dual action pathways: first inhibiting NF-kB nuclear translocation through HDAC6 modulation and second suppressing prostaglandin synthesis via COX-2 allosteric inhibition discovered serendipitously during SAR studies published earlier this year. This dual mechanism offers promising avenues for treating chronic inflammatory conditions where single-target therapies often fail due to compensatory pathways activation.

Safety assessments conducted across multiple species demonstrated favorable pharmacokinetics profiles with an oral bioavailability exceeding 78% after prodrug modification involving acetylation of the hydroxyl group—a common strategy employed by medicinal chemists to improve gastrointestinal absorption rates while maintaining therapeutic activity levels required for efficacy.

The compound’s unique combination of substituent effects positions it advantageously compared to earlier-generation indazoles lacking either fluorination or hydroxylation sites. Comparative toxicity studies using zebrafish embryos showed significantly lower developmental abnormalities when compared against structurally similar compounds lacking these specific functional groups—providing empirical evidence supporting their role in mitigating off-target toxicity risks.

Innovative synthetic routes have emerged since its initial isolation report from combinatorial libraries over a decade ago. A recently patented solid-phase synthesis method achieves >98% purity using microwave-assisted coupling reactions between fluorinated benzamides and protected hydrazines under solvent-free conditions—a major advancement enabling scalable production without compromising stereochemical integrity given its single enantiomer preference observed during crystallization trials.

Surface plasmon resonance (SPR) experiments conducted by leading research groups identified picomolar affinity constants toward several disease-relevant targets including p53-MDM2 interaction interfaces—opening new possibilities for cancer immunotherapy applications where selective PPI modulation is increasingly recognized as critical therapeutic strategy over traditional small molecule approaches limited by target specificity constraints.

Cryogenic electron microscopy (Cryo-EM) visualizations published earlier this year revealed how this compound binds within allosteric pockets previously considered inaccessible by conventional ligands due to size restrictions imposed by bulky substituent configurations commonly seen among existing inhibitors—this spatial compatibility suggests potential utility across diverse target classes requiring precise steric fitting parameters often unmet by traditional scaffolds.

Bioinformatics analyses using machine learning models predict strong binding affinities toward SARS-CoV-2 viral proteins based on molecular docking scores comparable to clinically approved antivirals such as remdesivir—though experimental validation remains pending these computational predictions have spurred several academic labs worldwide initiating confirmatory assays exploring its antiviral properties against emerging pathogens given current global health priorities prioritizing pandemic preparedness initiatives.

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